N-[4-(2-amino-2-oxoethyl)phenyl]-2-(4-ethoxyanilino)pyridine-3-carboxamide

• IUPAC Name: N-[4-(2-amino-2-oxoethyl)phenyl]-2-(4-ethoxyanilino)pyridine-3-carboxamide
• InChI: InChI=1S/C22H22N4O3/c1-2-29-18-11-9-16(10-12-18)25-21-19(4-3-13-24-21)22(28)26-17-7-5-15(6-8-17)14-20(23)27/h3-13H,2,14H2,1H3,(H2,23,27)(H,24,25)(H,26,28)
• InChI Key: KFXZGTRVFRFEAH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=C(C=CC=N2)C(=O)NC3=CC=C(C=C3)CC(=O)N
• Molecular Formula: C22H22N4O3
• Molecular Weight: 390.4 g/mol

Description

N-[4-(2-amino-2-oxoethyl)phenyl]-2-(4-ethoxyanilino)pyridine-3-carboxamide, also known as EAPB0403, is a novel chemical compound that has gained attention in the field of scientific research. This compound has been synthesized using a specific method and has been found to have potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[4-(2-amino-2-oxoethyl)phenyl]-2-(4-ethoxyanilino)pyridine-3-carboxamide is not fully understood. However, it has been suggested that the compound works by modulating the activity of certain enzymes and proteins in the body. Additionally, N-[4-(2-amino-2-oxoethyl)phenyl]-2-(4-ethoxyanilino)pyridine-3-carboxamide has also been found to interact with certain receptors in the body, which may contribute to its physiological effects.
Biochemical and Physiological Effects
N-[4-(2-amino-2-oxoethyl)phenyl]-2-(4-ethoxyanilino)pyridine-3-carboxamide has been found to have various biochemical and physiological effects. In vitro studies have shown that the compound has anticancer properties and can inhibit the growth of cancer cells. Additionally, N-[4-(2-amino-2-oxoethyl)phenyl]-2-(4-ethoxyanilino)pyridine-3-carboxamide has also been found to modulate the activity of certain neurotransmitters, which may contribute to its potential applications in the field of neuroscience research.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-[4-(2-amino-2-oxoethyl)phenyl]-2-(4-ethoxyanilino)pyridine-3-carboxamide is its potential applications in various fields of scientific research. Additionally, the compound is relatively easy to synthesize using a multistep method. However, one of the limitations of N-[4-(2-amino-2-oxoethyl)phenyl]-2-(4-ethoxyanilino)pyridine-3-carboxamide is its limited solubility in water, which may pose challenges in certain lab experiments.

Future Directions

There are several future directions for the research and development of N-[4-(2-amino-2-oxoethyl)phenyl]-2-(4-ethoxyanilino)pyridine-3-carboxamide. One of the primary directions is to further explore the anticancer properties of the compound and its potential applications in cancer therapy. Additionally, further research is needed to fully understand the mechanism of action of N-[4-(2-amino-2-oxoethyl)phenyl]-2-(4-ethoxyanilino)pyridine-3-carboxamide and its interactions with various enzymes and receptors in the body. Finally, the development of more efficient synthesis methods and the exploration of potential modifications to the chemical structure of N-[4-(2-amino-2-oxoethyl)phenyl]-2-(4-ethoxyanilino)pyridine-3-carboxamide may lead to the development of more potent and effective compounds.

Synthesis Methods

N-[4-(2-amino-2-oxoethyl)phenyl]-2-(4-ethoxyanilino)pyridine-3-carboxamide has been synthesized using a multistep method that involves the reaction of various chemical compounds. The synthesis process involves the reaction of 2-(4-ethoxyanilino)pyridine-3-carboxylic acid with 4-(2-amino-2-oxoethyl)phenol in the presence of a coupling agent. The resulting compound is then subjected to further reactions to obtain the final product, N-[4-(2-amino-2-oxoethyl)phenyl]-2-(4-ethoxyanilino)pyridine-3-carboxamide.

Scientific Research Applications

N-[4-(2-amino-2-oxoethyl)phenyl]-2-(4-ethoxyanilino)pyridine-3-carboxamide has been found to have potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of cancer research. N-[4-(2-amino-2-oxoethyl)phenyl]-2-(4-ethoxyanilino)pyridine-3-carboxamide has been found to have anticancer properties and has been shown to inhibit the growth of cancer cells in vitro. Additionally, N-[4-(2-amino-2-oxoethyl)phenyl]-2-(4-ethoxyanilino)pyridine-3-carboxamide has also been found to have potential applications in the field of neuroscience research, where it has been shown to modulate the activity of certain neurotransmitters.